2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
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Description
2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C25H26N6OS and its molecular weight is 458.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization :
- Darweesh et al. (2016) described the synthesis of novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyrimidine derivatives, which are structurally related to the compound . These derivatives were developed through reactions with aminopyrazoles and aminotriazole, showcasing the versatility of pyrazolo-pyrimidine derivatives in synthesizing a variety of heterocycles (Darweesh et al., 2016).
Antiproliferative and Inhibitory Activities :
- Bakr and Mehany (2016) synthesized a compound with a pyrazolo[3,4-d]pyrimidine core and tested its antiproliferative activity against various cancer cell lines. The compound showed significant cytotoxic activity, highlighting the potential of pyrazolo-pyrimidine derivatives in cancer research (Bakr & Mehany, 2016).
Antimicrobial Activity :
- Bhoge, Magare, and Mohite (2021) conducted a study synthesizing pyrimidine tetrazole derivatives, showing efficacy as antibacterial and antifungal agents. This suggests the potential of pyrazolo-pyrimidine derivatives in developing new antimicrobial agents (Bhoge, Magare, & Mohite, 2021).
Potential as Anticancer Agents :
- Hafez, El-Gazzar, and Al-Hussain (2016) synthesized pyrazole derivatives with pyrazolo[4,3-d]-pyrimidine derivatives, showing significant anticancer activity, suggesting the therapeutic potential of such compounds in cancer treatment (Hafez, El-Gazzar, & Al-Hussain, 2016).
Antioxidant and Antitumor Activities :
- Abu-Hashem et al. (2010) explored the synthesis of novel thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine derivatives, demonstrating significant antitumor and antioxidant activities. This supports the notion of using pyrazolo-pyrimidine derivatives in the development of new therapeutic agents (Abu-Hashem, El-Shehry, & Badria, 2010).
Properties
IUPAC Name |
2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N6OS/c1-18-8-9-22(19(2)14-18)31-24-21(15-28-31)25(27-17-26-24)33-16-23(32)30-12-10-29(11-13-30)20-6-4-3-5-7-20/h3-9,14-15,17H,10-13,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBUGYWWDAKHHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)N4CCN(CC4)C5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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